Cas no 21576-27-2 (Ethyl 1-methyl-2-oxopiperidine-3-carboxylate)

• Product name: Ethyl 1-methyl-2-oxopiperidine-3-carboxylate
• CAS No: 21576-27-2
• MF: C₉H₁₅NO₃
• MW: 185.2203
• MDL: MFCD11106791
• CID: 2136358
• PubChem ID: 16719542

Ethyl 1-methyl-2-oxopiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-Methyl-2-oxopiperidine-3-carboxylate
• N-methyl-3-carbethoxy-2-piperidone
• TRA0056035
• SY030812
• Ethyl1-Methyl-2-oxopiperidine-3-carboxylate
• AKOS006306376
• DA-34651
• AC2267
• CS-11821
• SB41338
• MFCD11106791
• 21576-27-2
• SCHEMBL16609900
• CS-0449930
• WAA57627
• ethyl 1-methyl-2-oxopiperidine-3-carboxylate
• Ethyl 1-methyl-2-oxopiperidine-3-carboxylate

• MDL： MFCD11106791
• Inchi： 1S/C9H15NO3/c1-3-13-9(12)7-5-4-6-10(2)8(7)11/h7H,3-6H2,1-2H3
• InChI Key： RCFIDKPBGWQLTE-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1([H])C(N(C([H])([H])[H])C([H])([H])C([H])([H])C1([H])[H])=O)=O

Computed Properties

• Exact Mass: 185.10500
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 0.6

Experimental Properties

• PSA: 46.61000
• LogP: 0.35580